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Compound of Interest

Compound Name: Octanoylcarnitine

Cat. No.: B1202733

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the biochemical structure, properties, and
biological significance of L-octanoylcarnitine. It includes detailed experimental protocols and
visual representations of its metabolic pathways to support research and development in
related fields.

Core Structure and Properties

L-octanoylcarnitine is a medium-chain acylcarnitine that plays a crucial role in cellular energy
metabolism. It is the L-enantiomer of octanoylcarnitine and is the physiologically active form.
[1][2] Structurally, it is an ester formed from L-carnitine and octanoic acid. This structure
facilitates the transport of medium-chain fatty acids across the inner mitochondrial membrane
for subsequent [3-oxidation.

Chemical Identity

o |[UPAC Name: (3R)-3-octanoyloxy-4-(trimethylazaniumyl)butanoate[1][3]

e Synonyms: L-Octanoyl carnitine, (-)-Octanoylcarnitine, O-octanoyl-L-carnitine, C8:0
Carnitine, CAR 8:0[1][4]

e Chemical Formula: C15H29NO4[1]

e Molecular Weight: 287.39 g/mol [1]
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e CAS Number: 25243-95-2

Physicochemical Properties

The following table summarizes the key physicochemical properties of L-octanoylcarnitine.

Property Value

Molecular Formula C15H29NO4[1]
Molecular Weight 287.39 g/mol [1]
Monoisotopic Mass 287.20965841 Da[1]
Appearance Crystalline solid[5][6]
Melting Point Not Available[2]
Boiling Point Not Available[2]
Water Solubility Soluble (100 mM)

Ethanol: ~20 mg/mL, DMSO: ~10 mg/mL, DMF:

Solubility in Organic Solvents
~20 mg/mL[5][7][8]

Optical Activity [a]/D -17£2°, ¢ = 0.1 in H20[9]

pKa (acidic) 3.6[10]

Biological Significance and Metabolic Pathways

L-octanoylcarnitine is a key intermediate in the metabolism of fatty acids.[11] Its primary
function is to facilitate the transport of octanoyl-CoA, a medium-chain fatty acyl-CoA, from the
cytoplasm into the mitochondrial matrix, a process known as the carnitine shuttle.[1][12] Inside
the mitochondria, octanoyl-CoA is released and can then undergo [3-oxidation to produce
acetyl-CoA, which enters the citric acid cycle for ATP production.[13][14]

Dysregulation of L-octanoylcarnitine levels is associated with several metabolic disorders,
most notably medium-chain acyl-CoA dehydrogenase (MCAD) deficiency.[2] In individuals with
MCAD deficiency, the impaired -oxidation of medium-chain fatty acids leads to an
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accumulation of octanoylcarnitine in plasma and urine, making it a critical biomarker for
newborn screening.[2]

The Carnitine Shuttle

The transport of fatty acids into the mitochondria is a critical step for their oxidation. Long-chain
fatty acids cannot passively diffuse across the inner mitochondrial membrane and require the

carnitine shuttle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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